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Compound of Interest

Compound Name: N2,9-Diacetylguanine-13C2,15N

Cat. No.: B15556118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

N2,9-Diacetylguanine-13C2,15N. The following procedures are designed to minimize risk and

ensure a safe laboratory environment. The primary hazards associated with this compound are

related to its chemical properties as a skin, eye, and respiratory irritant. The stable isotopic

labels (¹³C and ¹⁵N) do not confer any radiological hazard.[1][2]

Hazard Identification and Personal Protective
Equipment
N2,9-Diacetylguanine is classified as a hazardous substance that can cause skin and serious

eye irritation, as well as respiratory irritation.[3][4][5] Appropriate personal protective equipment

(PPE) is mandatory to prevent exposure.
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Hazard Class
Required Personal Protective Equipment
(PPE)

Skin Corrosion/Irritation (Category 2)[3]
Wear appropriate protective gloves and clothing

to prevent skin exposure.[3]

Serious Eye Damage/Eye Irritation (Category 2)

[3]

Wear appropriate protective eyeglasses or

chemical safety goggles.[3]

Specific target organ toxicity (single exposure) -

Respiratory system (Category 3)[3]

Use a respirator with a particulates filter

conforming to EN 143 if dust formation is likely.

[3]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following workflow is critical for minimizing exposure and ensuring safe

handling of N2,9-Diacetylguanine-13C2,15N.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3]

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of dust.[5]

Donning PPE:

Before handling the compound, put on all required PPE as specified in the table above:

chemical safety goggles, protective gloves, and a lab coat. A respirator should be used if

there is a risk of generating dust.

Handling the Compound:

Avoid all personal contact with the substance. Do not get it in eyes, on skin, or on clothing.

[3][5]
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Avoid the formation of dust.[3][5] If handling the solid form, use techniques that minimize

aerosolization.

Avoid ingestion and inhalation.[3][5]

Storage:

Keep the container tightly closed.[3][5]

Store in a dry, cool, and well-ventilated place.[5]

In Case of Exposure:

Eyes: Immediately rinse cautiously with water for several minutes. Remove contact lenses

if present and easy to do. Continue rinsing.[3][5] Seek medical attention.[5]

Skin: Take off contaminated clothing. Wash the affected area with plenty of soap and

water.[3][5] If skin irritation persists, consult a physician.[5]

Inhalation: Remove the individual to fresh air and keep them in a position comfortable for

breathing.[3][5] If the person feels unwell, call a poison center or doctor.[5]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[5] Seek medical

attention if symptoms occur.[5]

Disposal Plan
As N2,9-Diacetylguanine-13C2,15N contains stable isotopes, no special precautions for

radioactivity are necessary.[1][2] The disposal procedure should be based on the chemical

hazards of the compound.

Waste Segregation:

Do not mix with general laboratory waste.[1]

Collect waste N2,9-Diacetylguanine-13C2,15N and any contaminated materials (e.g.,

gloves, weighing paper) in a suitable, closed container labeled for chemical waste.
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Container Labeling:

Clearly label the waste container with the full chemical name: "N2,9-Diacetylguanine-
13C2,15N".

Final Disposal:

Dispose of the contents and container in accordance with local, state, and federal

regulations at an approved waste disposal plant.[3][5]

Workflow for Safe Handling and Disposal
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1. Preparation

2. Don PPE

3. Handling & Storage

4. Disposal

Emergency Protocol (Exposure)

Verify Eyewash/Shower Access

Work in Ventilated Area (Fume Hood)

Use Respirator (if dust risk)

Proceed to
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Disposal
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Exposure Event
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of N2,9-Diacetylguanine-13C2,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15556118?utm_src=pdf-custom-synthesis
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.fishersci.com/store/msds?partNumber=AAB2270906&productDescription=N%282%29+9-DIACETYLGUANINE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-218899.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22709~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2015:22:22~~N(2
https://www.benchchem.com/product/b15556118#personal-protective-equipment-for-handling-n2-9-diacetylguanine-13c2-15n
https://www.benchchem.com/product/b15556118#personal-protective-equipment-for-handling-n2-9-diacetylguanine-13c2-15n
https://www.benchchem.com/product/b15556118#personal-protective-equipment-for-handling-n2-9-diacetylguanine-13c2-15n
https://www.benchchem.com/product/b15556118#personal-protective-equipment-for-handling-n2-9-diacetylguanine-13c2-15n
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15556118?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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